BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide to the Physical
Properties of 4-Isopropylanisole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Isopropylanisole

Cat. No.: B1583350
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Introduction

4-1sopropylanisole, also known as p-isopropylanisole, 4-methoxycumene, or 1-isopropyl-4-
methoxybenzene, is an aromatic organic compound with the chemical formula C10H140.[1][2]
Its structure, featuring a methoxy group and an isopropyl group attached to a benzene ring at
the para position, gives rise to its distinct physical and chemical properties.[1] This document
provides a comprehensive overview of the core physical properties of 4-isopropylanisole,
outlines standard experimental methodologies for their determination, and presents this data in
a clear, accessible format for scientific and research applications.

Core Physical Properties

The physical characteristics of 4-isopropylanisole are crucial for its handling, application in
synthesis, and for understanding its behavior in various chemical and biological systems. A
summary of these properties is presented below.

Data Summary

A compilation of the key physical properties of 4-isopropylanisole is provided in the table
below. The data has been aggregated from various chemical suppliers and databases. It is
important to note the discrepancy in the reported melting point, with some sources indicating a
value of 60-61 °C, while its physical state is generally described as a liquid at ambient
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temperatures.[3][4][5][6] This suggests that the melting point may be lower, or that the higher
value represents a specific crystalline form. Further experimental verification is recommended
for applications where this parameter is critical.
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] ) Notes and
Physical Property Value Units
References
Molecular Formula C10H140 - [11121171
Molecular Weight 150.22 g/mol [L][2][31[7]
Colorless to light
Appearance o - [4115]
yellow liquid
Density 0.935 g/mL at 25 °C [31[8]
0.942 - 0.946 g/mL at 20 °C [5]
Boiling Point 210 °C at 760 mmHg [11[31[6]
212 - 213 °C at 760 mmHg [5]18]
Contradictory with
Melting Point 60 - 61 °C liquid state at room
temperature.[3][6]
Refractive Index 1.504 at 20 °C [3]
1.5010 - 1.5070 at 20 °C [4][5]

Solubility

Insoluble in water.

Due to its nonpolar

hydrocarbon structure.

[9]

73.21

mg/L in water at 25 °C

(estimated)

[5]

Soluble in nonpolar
solvents like hexane

and toluene.

[9]

Slightly soluble in
ethanol and ethyl

acetate.

[9]

Vapor Pressure

0.388

mmHg at 25 °C

(estimated)
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Flash Point 82.78 (181.00) °C (°F) [5]

83.89 (183) °C (°F) (3]

Experimental Protocols for Physical Property
Determination

Accurate determination of physical properties is fundamental to chemical research. The
following sections detail standardized methodologies for measuring the key physical
parameters of liquid compounds like 4-isopropylanisole.

Density Determination

The density of a liquid can be precisely measured using a digital density meter, a method
standardized by ASTM D4052.[2][3][6][7][8]

e Principle: This method relies on the oscillating U-tube principle. A small volume of the liquid
sample is introduced into a U-shaped tube, which is then electronically excited to oscillate.
The frequency of oscillation is directly related to the mass of the liquid in the tube, and thus
its density.

o Apparatus: A digital density meter equipped with a temperature-controlled measuring cell.

e Procedure:

[e]

Calibrate the instrument with two standards of known density, typically dry air and
deionized water.

o Equilibrate the sample to the desired measurement temperature (e.g., 20 °C or 25 °C).
o Inject the sample into the measuring cell, ensuring no air bubbles are present.

o The instrument measures the oscillation period and calculates the density based on the
calibration.

o Record the density value, typically in g/cm3 or g/mL.
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Boiling Point Determination

The boiling point can be determined by several methods, including distillation and the Thiele
tube method, which is suitable for smaller sample volumes.

e Principle (Thiele Tube Method): The boiling point is the temperature at which the vapor
pressure of the liquid equals the surrounding atmospheric pressure. In this method, a small
sample is heated, and the temperature at which a continuous stream of bubbles emerges
from an inverted capillary tube and then ceases upon cooling is recorded as the boiling point.

o Apparatus: Thiele tube, thermometer, small test tube, capillary tube, and a heat source.

e Procedure:

[¢]

Place a small amount of 4-isopropylanisole into the small test tube.

o Invert a capillary tube (sealed at one end) and place it into the test tube with the open end
submerged in the liquid.

o Attach the test tube to the thermometer and place the assembly in the Thiele tube
containing a high-boiling point oil.

o Gently heat the side arm of the Thiele tube.

o Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge.
o Continue heating until a rapid and continuous stream of bubbles is observed.

o Remove the heat and allow the apparatus to cool slowly.

o The temperature at which the bubbling stops and the liquid just begins to enter the
capillary tube is the boiling point.

Refractive Index Measurement

The refractive index, a measure of how light bends as it passes through a substance, is a
characteristic property. ASTM D1218 provides a standard test method for hydrocarbon liquids.
[51[10][11][12]
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 Principle: This method utilizes a refractometer to measure the angle of refraction of a
monochromatic light beam (typically the sodium D-line at 589 nm) as it passes from a prism
of known refractive index into the liquid sample.

o Apparatus: A precision refractometer (e.g., an Abbe refractometer) with a temperature-
controlled prism.

e Procedure:
o Calibrate the refractometer using a standard of known refractive index.
o Ensure the prism surfaces are clean and dry.
o Apply a few drops of 4-isopropylanisole to the surface of the measuring prism.
o Close the prisms and allow the sample to reach the desired temperature (e.g., 20 °C).

o Adjust the instrument to bring the dividing line between the light and dark fields into sharp
focus at the intersection of the crosshairs.

o Read the refractive index directly from the instrument's scale.

Water Solubility Determination

The solubility of a substance in water can be determined following OECD Guideline 105.[1][4]
[O1[13][14]

e Principle: A saturated solution of the substance in water is prepared at a specific
temperature, and the concentration of the dissolved substance is then determined by a
suitable analytical method.

o Apparatus: A temperature-controlled shaker or stirrer, centrifuge or filtration apparatus, and
an analytical instrument for concentration measurement (e.g., HPLC, GC, or UV-Vis
spectrophotometer).

e Procedure (Flask Method for solubilities > 1072 g/L):
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An excess amount of 4-isopropylanisole is added to a known volume of deionized water

[e]

in a flask.

o The mixture is agitated at a constant temperature (e.g., 25 °C) for a sufficient time to reach
equilibrium (typically 24-48 hours).

o The saturated solution is then separated from the undissolved substance by centrifugation
or filtration.

o The concentration of 4-isopropylanisole in the clear aqueous phase is determined using
a pre-calibrated analytical method.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the determination of a physical
property of a liquid sample such as 4-isopropylanisole.
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Caption: Generalized workflow for physical property determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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